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Compound of Interest

Compound Name: (2S)-N3-Haba

Cat. No.: B8147247 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(2S)-N3-Haba, also known as (2S)-4-azido-3-hydroxybutanoic acid, is a valuable click

chemistry reagent utilized in bioconjugation, drug development, and various research

applications. Its azide functionality allows for facile and specific covalent bond formation with

alkyne-containing molecules through copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC)

or strain-promoted azide-alkyne cycloaddition (SPAAC). Accurate and reproducible

experimental outcomes are critically dependent on the correct preparation and handling of

stock solutions of this reagent. These application notes provide detailed protocols for the

preparation, storage, and safe handling of (2S)-N3-Haba stock solutions.

Chemical Properties and Solubility
A comprehensive understanding of the chemical properties of (2S)-N3-Haba is essential for its

effective use. The table below summarizes key quantitative data.
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Property Value Source

Molecular Formula C4H7N3O3 Biorbyt

Molecular Weight 145.12 g/mol Biorbyt

CAS Number 959148-55-1 Biorbyt, ChemExpress

Solubility in DMSO 10 mM ChemExpress[1]

Note: Solubility in other common laboratory solvents such as water and ethanol is not readily

available. It is recommended to perform small-scale solubility tests if alternative solvents are

required.

Safety and Handling Precautions
(2S)-N3-Haba contains an azide group, which requires careful handling to ensure laboratory

safety. Organic azides can be energetic compounds and may be sensitive to heat, shock, or

light.

General Safety Guidelines:

Always wear appropriate personal protective equipment (PPE), including a lab coat, safety

glasses, and chemical-resistant gloves.

Handle the solid compound and stock solutions in a well-ventilated fume hood.

Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.

Avoid the formation of dust when handling the solid compound.

Do not expose the compound to excessive heat, sparks, or open flames.

Avoid contact with strong acids and oxidizing agents. Reaction with acids can generate

highly toxic and explosive hydrazoic acid.

Avoid contact with metals, as this can lead to the formation of shock-sensitive metal azides.

Use non-metallic spatulas and equipment.
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Experimental Protocols
Protocol 1: Preparation of a 10 mM (2S)-N3-Haba Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of (2S)-N3-Haba in dimethyl

sulfoxide (DMSO).

Materials:

(2S)-N3-Haba (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or vials (amber or wrapped in foil)

Vortex mixer

Calibrated pipettes

Procedure:

Equilibrate: Allow the vial of solid (2S)-N3-Haba to come to room temperature before

opening to prevent condensation of moisture.

Weighing: In a chemical fume hood, carefully weigh the desired amount of (2S)-N3-Haba.

For example, to prepare 1 mL of a 10 mM stock solution, weigh 1.45 mg of the compound.

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the solid

(2S)-N3-Haba. For a 10 mM solution, add 1 mL of DMSO to 1.45 mg of the compound.

Mixing: Cap the vial securely and vortex the solution until the solid is completely dissolved.

Gentle warming in a water bath (not exceeding 40°C) or brief sonication can be used to aid

dissolution if necessary.

Storage: Store the stock solution at -20°C or -80°C in a tightly sealed, light-protected vial

(amber or wrapped in foil).
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Visualization of Experimental Workflow
The following diagram illustrates the general workflow for utilizing a (2S)-N3-Haba stock

solution in a typical click chemistry experiment.
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General Workflow for (2S)-N3-Haba in Click Chemistry

Stock Solution Preparation

Click Chemistry Reaction

Analysis

Weigh (2S)-N3-Haba

Dissolve in DMSO

Store at -20°C / -80°C

Mix (2S)-N3-Haba & Alkyne-Molecule

Prepare Alkyne-modified Molecule

Add Catalyst (e.g., Cu(I))

Incubate

Purify Conjugate

Analyze Product (e.g., MS, HPLC)

Click to download full resolution via product page

Caption: Workflow for (2S)-N3-Haba in a click chemistry experiment.
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Signaling Pathway and Application
(2S)-N3-Haba itself is not a signaling molecule but a tool for studying biological processes. Its

primary application is in "click chemistry," a powerful and versatile method for specifically and

efficiently labeling biomolecules. The azide group of (2S)-N3-Haba reacts with an alkyne-

functionalized molecule in the presence of a copper(I) catalyst to form a stable triazole linkage.

This allows for the attachment of reporter molecules (e.g., fluorophores, biotin) or other

functional groups to a target of interest.

The following diagram illustrates the logical relationship of (2S)-N3-Haba's application in a

biological context.

Application of (2S)-N3-Haba in Biological Labeling

Labeling Strategy Click Reaction

Detection & Analysis

Biological Target
(e.g., Protein, DNA)

Introduce Alkyne Group
(Metabolic or Chemical Labeling)

CuAAC or SPAAC

(2S)-N3-Haba

Reporter Molecule
(e.g., Fluorophore)

 Pre-functionalized or
 subsequent reaction 

Labeled Biological Target

Detection Method
(e.g., Microscopy, Western Blot)
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Caption: Logical flow of (2S)-N3-Haba application in labeling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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